N-(4-morpholinophenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-2-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H21N5O2S/c26-19(13-16-14-28-20(23-16)24-18-3-1-2-8-21-18)22-15-4-6-17(7-5-15)25-9-11-27-12-10-25/h1-8,14H,9-13H2,(H,22,26)(H,21,23,24)
• InChI Key: FWAIZQGZGRNXMI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)NC4=CC=CC=N4
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol

Description

N-(4-morpholinophenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTA was first synthesized in 2009 and has since been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Scientific Research Applications

Src Kinase Inhibitory and Anticancer Activities

Research by Fallah-Tafti et al. (2011) on thiazolyl N-benzyl-substituted acetamide derivatives, which are structurally related to N-(4-morpholinophenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide, demonstrated the synthesis and evaluation of these compounds for Src kinase inhibitory activities. The unsubstituted N-benzyl derivative showed significant inhibition of c-Src kinase and cell proliferation in various cancer cell lines, including colon carcinoma, breast carcinoma, and leukemia cells, highlighting its potential as an anticancer agent (Fallah-Tafti et al., 2011).

Antimicrobial and Antiurease Activities

Another study by Bektaş et al. (2012) explored the antimicrobial and antiurease activities of newly synthesized morpholine derivatives containing an azole nucleus. Some compounds displayed activity against M. smegmatis and displayed inhibitory activity toward C. albicans and S. cerevisiae, with one compound proving most potent in enzyme inhibition activity (Bektaş et al., 2012).

Insecticidal Activities

The study on pyridine derivatives as insecticides by Bakhite et al. (2014) presented the synthesis and toxicity evaluation of various pyridine derivatives against the cowpea aphid. The research indicated that certain compounds possess moderate to strong aphidicidal activities, suggesting their use in agricultural pest control (Bakhite et al., 2014).

Antitubercular and Antifungal Activity

Research on imidazo[2,1-b][1,3,4]thiadiazole derivatives by Syed et al. (2013) explored their antitubercular and antifungal potential. The study found that certain derivatives exhibited very good antitubercular and antifungal activity, indicating the therapeutic potential of morpholine derivatives in treating infectious diseases (Syed et al., 2013).

Cytotoxic Activity Against Cancer Cell Lines

Ding et al. (2012) designed and synthesized novel compounds based on imidazo[2,1-b]thiazole scaffolds, including N-(6-morpholinopyridin-3-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide, and tested their cytotoxicity against human cancer cell lines. The results indicated potential inhibitors against certain cancer cell lines, showcasing the compound's cytotoxic activity and potential in cancer therapy (Ding et al., 2012).